Cas no 893762-27-1 (Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate)

Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate is a heterocyclic ester compound featuring a 1,2,4-triazole core with a methyl substituent at the 3-position and an acetoxy group at the 5-position. This structure imparts versatility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry applications. The ester functionality enhances solubility in organic solvents, facilitating further derivatization. Its triazole moiety contributes to potential bioactivity, making it valuable in medicinal chemistry research. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its well-defined reactivity profile allows for selective modifications, supporting its use in constructing complex molecular architectures.

Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate structure

893762-27-1 structure

Product Name:Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate

CAS No:893762-27-1

MF:C₆H₉N₃O₂

MW:155.154560804367

CID:1038351

PubChem ID:18801920

Update Time:2025-06-07

Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate
- methyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)acetate
- 893762-27-1
- A861199
- FT-0712387
- SCHEMBL13807578
- DTXSID10596388
- Methyl2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate
- Methyl (5-methyl-1H-1,2,4-triazol-3-yl)acetate
- AKOS002669452
- DA-01400
- MDL： MFCD08337837
- Inchi： 1S/C6H9N3O2/c1-4-7-5(9-8-4)3-6(10)11-2/h3H2,1-2H3,(H,7,8,9)
- InChI Key： KTXFEAHCVYNOBY-UHFFFAOYSA-N
- SMILES： O(C)C(CC1=NNC(C)=N1)=O

Computed Properties

Exact Mass: 155.069476538g/mol
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 67.9Å²

Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037738-1g	Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate	893762-27-1	95%	1g	$368.28	2023-08-31
Chemenu	CM194729-1g	Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate	893762-27-1	95%	1g	$405	2023-03-07
Ambeed	A609156-1g	Methyl 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetate	893762-27-1	95+%	1g	$360.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665609-1g	Methyl 2-(5-methyl-1H-1,2,4-triazol-3-yl)acetate	893762-27-1	98%	1g	￥3124.00	2024-04-26